N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((6-(((4-methyl-4H-1,2,4-triazol-3-yl)thio)methyl)-4-oxo-4H-pyran-3-yl)oxy)acetamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[6-[(4-methyl-1,2,4-triazol-3-yl)sulfanylmethyl]-4-oxopyran-3-yl]oxyacetamide
• InChI: InChI=1S/C19H18N4O6S/c1-23-11-20-22-19(23)30-10-13-7-14(24)17(8-28-13)29-9-18(25)21-12-2-3-15-16(6-12)27-5-4-26-15/h2-3,6-8,11H,4-5,9-10H2,1H3,(H,21,25)
• InChI Key: SBUCYJDDLNYDID-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NN=C1SCC2=CC(=O)C(=CO2)OCC(=O)NC3=CC4=C(C=C3)OCCO4
• Molecular Formula: C19H18N4O6S
• Molecular Weight: 430.4 g/mol

Description

N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((6-(((4-methyl-4H-1,2,4-triazol-3-yl)thio)methyl)-4-oxo-4H-pyran-3-yl)oxy)acetamide is a useful research compound. Its molecular formula is C19H18N4O6S and its molecular weight is 430.44. The purity is usually 95%.
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Scientific Research Applications

Coordination Complexes and Antioxidant Activity

Pyrazole-acetamide derivatives have been synthesized and characterized, leading to the formation of coordination complexes with Co(II) and Cu(II) ions. These complexes exhibited significant antioxidant activity, highlighting their potential in oxidative stress-related applications (Chkirate et al., 2019).

Anticancer Activity

Research on fluoro-substituted benzo[b]pyran compounds has shown anticancer activity against lung cancer cell lines, suggesting the therapeutic potential of these compounds in cancer treatment (Hammam et al., 2005).

Antimicrobial and Antitumor Activity

New pyrazole, pyrimidine, and triazolopyrimidine derivatives have been synthesized, exhibiting antimicrobial activity. Additionally, certain compounds derived from 2-cyano-N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-acetamide demonstrated antitumor activity, indicating their potential as antimicrobial and antitumor agents (Abunada et al., 2008).

Anti-Inflammatory Activity

A study on N-(3-chloro-4-flurophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2, 3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl) methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamides revealed significant anti-inflammatory activity, opening avenues for developing new anti-inflammatory drugs (Sunder et al., 2013).

Cytotoxic Activity Against Cancer Cell Lines

Certain 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide derivatives have been synthesized and tested for anticancer activity. One compound exhibited appreciable cancer cell growth inhibition against various cancer cell lines, suggesting the potential for new anticancer agents (Al-Sanea et al., 2020).